Cassiaside
Cassiaside
Cassiaside is a glycoside and a benzochromenone.
Cassiaside is a natural product found in Senna obtusifolia and Senna tora with data available.
Cassiaside is a natural product found in Senna obtusifolia and Senna tora with data available.
Brand Name:
Vulcanchem
CAS No.:
123914-49-8
VCID:
VC20884574
InChI:
InChI=1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3
SMILES:
CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C20H20O9
Molecular Weight:
404.4 g/mol
Cassiaside
CAS No.: 123914-49-8
Cat. No.: VC20884574
Molecular Formula: C20H20O9
Molecular Weight: 404.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cassiaside is a glycoside and a benzochromenone. Cassiaside is a natural product found in Senna obtusifolia and Senna tora with data available. |
|---|---|
| CAS No. | 123914-49-8 |
| Molecular Formula | C20H20O9 |
| Molecular Weight | 404.4 g/mol |
| IUPAC Name | 5-hydroxy-2-methyl-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one |
| Standard InChI | InChI=1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3 |
| Standard InChI Key | SBVZTBIAKFTNIJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| SMILES | CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O |
| Canonical SMILES | CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O |
| Melting Point | 256 - 257 °C |
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